Cas no 853152-73-5 (Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester)

• Product Name: Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester
• CAS No: 853152-73-5
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 664640
• Update Time: 2024-01-31

Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 2-(acetylamino)-, 8-(1,1-dimethylethyl) 1-ethyl ester
• 8-O-tert-butyl 1-O-ethyl 2-acetamidooctanedioate
• 2-acetylamino-octanedioic acid 8-tert-butyl ester 1-ethyl ester

• Inchi： 1S/C16H29NO5/c1-6-21-15(20)13(17-12(2)18)10-8-7-9-11-14(19)22-16(3,4)5/h13H,6-11H2,1-5H3,(H,17,18)
• InChI Key： ZNRRUIAECBBECX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C)=O)CCCCCC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 315.20500

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 440.1±30.0 °C(Predicted)
• PSA: 85.19000
• LogP: 3.18670
• pka: 14.83±0.46(Predicted)